Cas no 334769-80-1 ((2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid
• CAS No: 334769-80-1
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD13185989
• CID: 67719
• PubChem ID: 15516206
• Update Time: 2025-08-05

(2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-1-(tert-Butoxycarbonyl)-5-methylpyrrolidine-2-carboxylic acid
• (2S,5S)- 5-Methyl-1,2-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) ester
• (2S,5S)-5-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (2S,5S)-Boc-5-methylpyrrolidine-2-carboxylic acid
• (2S,5S)-N-BOC-5-METHYLPYRROLIDINE-2-CARBOXYLICACID
• 5S-methyl-pyrrolidine-1,2S-dicarboxylic acid 1-tert-butyl ester
• (2S,5S)-N-Boc-5-methylpyrrolidine-2-carboxylic acid
• (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid
• DTXSID00573547
• (2S,5S)-1-BOC-5-methylpyrrolidine-2-carboxylic acid
• A1-01614
• AKOS016007301
• (2S,55)-1-(tert-butoxycarbonyl)-5-methylpyrrolidine-2-carboxylic acid
• CS-D0422
• AMY4212
• (2S,5S)-1-(tert-Butoxycarbonyl)-5-methylpyrrolidine-2-carboxylicacid
• MFCD13185989
• (5s)-1-(tert-butoxycarbonyl)-5-methyl-l-proline
• 334769-80-1
• DS-16834
• SCHEMBL192488
• BSAYEGDCKUEPNE-YUMQZZPRSA-N
• 296775-05-8
• (2S,5S)-5-methyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• (2s,5s)-N-boc-5-methylproline

• MDL： MFCD13185989
• Inchi： 1S/C11H19NO4/c1-7-5-6-8(9(13)14)12(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： BSAYEGDCKUEPNE-YUMQZZPRSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)O)CC[C@@H]1C)=O

Computed Properties

• Exact Mass: 229.13100
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.150
• Boiling Point: 343.2 °C at 760 mmHg
• Flash Point: 343.2 °C at 760 mmHg
• Refractive Index: 1.49
• PSA: 66.84000
• LogP: 1.79690

(2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid

Introduction to (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic Acid (CAS No. 334769-80-1)

(2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid, with the CAS number 334769-80-1, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its chiral purity and structural complexity, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique stereochemistry and functional groups make it an invaluable building block for the development of novel therapeutic agents.

The significance of this compound lies in its ability to be incorporated into complex molecular frameworks, thereby facilitating the creation of drugs with enhanced pharmacological properties. In recent years, there has been a growing interest in the development of enantiomerically pure compounds due to their improved efficacy and reduced side effects compared to racemic mixtures. The stereochemical configuration of (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid makes it an ideal candidate for such applications.

One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders. Proteases are enzymes that play a pivotal role in numerous biological processes, and inhibiting their activity can lead to significant therapeutic benefits. The pyrrolidine core of (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid provides a scaffold that can be modified to target specific proteases with high selectivity.

Recent studies have highlighted the potential of this compound in the development of antiviral agents. The ability to fine-tune the structure of molecules like (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid allows researchers to design inhibitors that can effectively target viral proteases, thereby disrupting viral replication cycles. This approach has shown promise in preclinical trials for several viral infections, including HIV and hepatitis C.

The tert-butoxy carbonyl group in the molecule not only enhances its stability during synthetic processes but also provides a site for further functionalization. This feature is particularly useful in multi-step synthetic routes where protecting groups are essential for preventing unwanted side reactions. The presence of this group also facilitates the introduction of other functional moieties, making it a versatile intermediate in drug discovery.

In addition to its role in protease and antiviral drug development, (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid has been explored in the synthesis of kinase inhibitors. Kinases are another class of enzymes that are frequently targeted in oncology due to their involvement in cell signaling pathways that drive tumor growth and progression. By designing molecules that selectively inhibit specific kinases, researchers can develop therapies that disrupt these pathways without affecting normal cellular functions.

The structural motif present in this compound has also been investigated for its potential applications in central nervous system (CNS) drug development. The pyrrolidine ring is known to be a common structural feature in many CNS-active drugs due to its ability to cross the blood-brain barrier efficiently. Furthermore, the stereochemical purity of (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid ensures that any resulting drug candidates will exhibit predictable pharmacological profiles.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available precursors. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliaries, are often employed to achieve high enantiomeric purity. These techniques not only ensure the quality of the final product but also demonstrate the synthetic prowess required for complex drug development projects.

Recent advancements in computational chemistry have further enhanced the utility of (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid by allowing researchers to predict its behavior in various biological systems with greater accuracy. Molecular modeling studies have provided insights into how this compound interacts with target enzymes and receptors, thereby guiding the optimization process for new drug candidates.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on chiral compounds like (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid. The demand for enantiomerically pure drugs is driven by their superior efficacy and safety profiles compared to racemic mixtures. As a result, this compound remains a cornerstone in modern drug discovery efforts.

In conclusion, (2S,5S)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-2-carboxylic acid (CAS No. 334769-80-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique stereochemistry and functional groups make it an indispensable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic avenues, this compound is poised to play an even greater role in shaping the future of medicine.